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Compound of Interest

Compound Name:
BenzaMide, N-[(4-

cyanophenyl)sulfonyl]-

CAS No.: 169894-66-0

Cat. No.: B596719

Get Quote

Executive Summary: The Acidity-Permeability
Paradox
N-[(4-cyanophenyl)sulfonyl]benzamide represents a critical class of N-acylsulfonamides used

to solve the "Acidity-Permeability Paradox" in drug discovery. While carboxylic acids are

ubiquitous in pharmacophores (providing essential electrostatic interactions), they often suffer

from poor membrane permeability and rapid glucuronidation.

This compound serves as a benchmark "Acid Mimic" (Bioisostere). It retains the acidic proton

(pKa ~4.5–5.5) required for target specificity but offers significantly improved lipophilicity and

membrane permeability compared to its carboxylic acid and tetrazole counterparts.

Primary Application:
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Target Specificity: Mimicking Asp/Glu/Carboxylate interactions in GPCRs (e.g., EP4,

Angiotensin II) and enzymes.

Selectivity Profiling: De-risking the "Sulfonamide Liability" (Carbonic Anhydrase inhibition).

Technical Comparison: The Alternatives
In a typical "Hit-to-Lead" campaign, a researcher must choose between the parent carboxylic

acid and various bioisosteres. The table below objectively compares N-[(4-

cyanophenyl)sulfonyl]benzamide against its primary alternatives.

Table 1: Physicochemical & Selectivity Benchmark

Feature

Compound A

(Subject)N-[(4-
cyanophenyl)sulfo
nyl]benzamide

Alternative B

(Parent)4-
Cyanobenzoic Acid

Alternative C

(Classic)5-(4-
cyanophenyl)tetraz
ole

Structure Ph-CO-NH-SO₂-Ar Ar-COOH Ar-CN₄H

Acidity (pKa) 4.5 – 5.2 (Tunable) ~4.0 ~4.5

Permeability (

)

High (Passive

Diffusion)

Low (Often requires

transporters)
Low to Moderate

LogD (pH 7.4) Moderate (Balanced) Low (Too polar) Low (Polar)

Metabolic Liability
Hydrolysis (Amidase),

CYP oxidation

Glucuronidation

(Rapid)
Generally Stable

Off-Target Risk
Carbonic Anhydrase

(CA)
Low Low

H-Bond Donors 1 (Sulfonamide NH) 1 (OH) 1 (NH)

Target Residence
High (Hydrophobic

shielding)
Moderate Moderate

Key Insight: The N-acylsulfonamide (Compound A) is the superior choice when intracellular

targets or CNS penetration is required, as it masks the polarity of the anion better than the
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tetrazole or carboxylate, while maintaining the capacity to form salt bridges with Arginine/Lysine

residues in the binding pocket.

Specificity Profiling: Mechanism of Action
To validate the specificity of N-[(4-cyanophenyl)sulfonyl]benzamide, one must prove it binds the

intended "acid-sensing" pocket without relying on the promiscuous interactions of the primary

sulfonamide precursor.

The "Anion-Shielding" Mechanism
The specificity arises from the N-acyl group. Unlike a primary sulfonamide (

) which is a dedicated Carbonic Anhydrase (CA) pharmacophore, the N-acylation (

) introduces steric bulk and alters the electronics.

On-Target (Specificity): The deprotonated nitrogen (

) mimics the carboxylate (

). The benzoyl group provides a "hydrophobic shield," allowing the anion to pass through
lipid bilayers (specificity for intracellular targets).

Off-Target (Selectivity): The bulky benzoyl group typically clashes with the narrow active site

of Carbonic Anhydrase II (CAII), theoretically improving selectivity compared to the precursor

4-cyanobenzenesulfonamide.

Visualization: Selectivity Decision Tree
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Figure 1: Decision workflow for selecting N-acylsulfonamides over tetrazoles, highlighting the

critical Carbonic Anhydrase (CA) selectivity check.
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Experimental Protocols: Self-Validating Systems
To confidently use N-[(4-cyanophenyl)sulfonyl]benzamide as a lead, you must execute these

two protocols. They are designed to be self-validating (using internal controls).

Protocol A: The "Selectivity Screen" (Carbonic
Anhydrase II)
Objective: Verify that N-acylation has successfully reduced the affinity for Carbonic Anhydrase

compared to the primary sulfonamide precursor.

Reagents:

Enzyme: Recombinant Human Carbonic Anhydrase II (hCAII).

Substrate: 4-Nitrophenyl acetate (4-NPA).

Controls:

Positive Control (Inhibitor): Acetazolamide (

nM).

Negative Control: DMSO vehicle.

Reference: 4-Cyanobenzenesulfonamide (The precursor).

Workflow:

Preparation: Dissolve N-[(4-cyanophenyl)sulfonyl]benzamide in DMSO (10 mM stock). Serial

dilute (100 µM to 0.1 nM).

Incubation: Mix 10 µL inhibitor + 80 µL hCAII buffer (50 mM Tris, pH 7.5). Incubate 10 min at

25°C.

Reaction: Add 10 µL 4-NPA (3 mM).

Detection: Monitor Absorbance at 405 nm (formation of 4-nitrophenol) kinetically for 20 min.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation:

If

of the Subject is >100-fold higher than the Reference (Precursor), Selectivity is
VALIDATED.

If

is <1 µM, the benzoyl group is insufficient to block the CA active site; steric modification is
required.

Protocol B: Potentiometric Determination
Objective: Confirm the bioisostere mimics the acidity of the carboxylic acid target (

).

Methodology:

Use a standardized potentiometric titrator (e.g., Sirius T3).

Dissolve 1 mg of compound in ISA water (Ionic Strength Adjusted).

Titrate from pH 2.0 to pH 12.0 using 0.1 M KOH.

Data Analysis: The inflection point determines the

.

Target Range: For N-[(4-cyanophenyl)sulfonyl]benzamide, expected

is 4.5 ± 0.3.

Why? The electron-withdrawing cyano group on the sulfonyl ring lowers the pKa of the

NH, making it a better acid mimic than unsubstituted analogs.

Critical Analysis & Recommendations
When to use N-[(4-cyanophenyl)sulfonyl]benzamide:
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Permeability Issues: When the carboxylic acid lead has a Caco-2 permeability

cm/s. The N-acylsulfonamide often boosts this by 5-10 fold [1].

Efflux Liability: Carboxylic acids are often substrates for efflux transporters (P-gp/BCRP).

The charge dispersal in the N-acylsulfonamide scaffold reduces recognition by these pumps.

When to Avoid:

Strict CA Selectivity: If the target is in the eye or kidney (where CA inhibition causes side

effects), and the IC50 against hCAII is < 500 nM.

Chemical Stability: In the presence of strong nucleophiles, the N-acyl bond can hydrolyze,

though it is generally stable in plasma.

Final Verdict: N-[(4-cyanophenyl)sulfonyl]benzamide is a Tier-1 Bioisostere. It offers the most

balanced compromise between the high polarity of tetrazoles and the poor permeability of

carboxylates. However, it requires a mandatory "Selectivity Gate" for Carbonic Anhydrase

inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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